1-Ethyl-3-methylimidazolium tricyanomethanide

• IUPAC Name: 2,2-dicyanoethenylideneazanide;1-ethyl-3-methylimidazol-3-ium
• InChI: InChI=1S/C6H11N2.C4N3/c1-3-8-5-4-7(2)6-8;5-1-4(2-6)3-7/h4-6H,3H2,1-2H3;/q+1;-1
• InChI Key: SCAQVLGGENTPGK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C[N+](=C1)C.C(=C(C#N)C#N)=[N-]
• Molecular Formula: C10H11N5
• Molecular Weight: 201.23 g/mol
• CAS RN: 666823-18-3

Description

1-Ethyl-3-methylimidazolium tricyanomethanide (EMIT) is an ionic liquid (IL) that has been studied extensively due to its unique properties. It is a colorless, odorless, and non-volatile compound that has a low melting point, making it an ideal candidate for use in a variety of applications. EMIT has been used in the synthesis of a variety of compounds, as well as in the development of novel materials and catalysts. EMIT has also been explored for its potential to act as a solvent for laboratory experiments and as an electrolyte for electrochemical applications.

Scientific Research Applications

• Catalysis in Organic Synthesis

  • 1-Methylimidazolium tricyanomethanide has been utilized as a nanostructured molten salt catalyst for various organic synthesis processes, including the synthesis of tetrahydrobenzo[b]pyrans and 3,4-dihydropyrano[c]chromene derivatives (Zolfigol et al., 2016).

• Solvent Properties for Sulfur Compound Extraction

  • This ionic liquid has been tested as a solvent for separating sulfur compounds from aliphatic hydrocarbons, demonstrating high solubility for sulfur compounds and practical immiscibility of aliphatic hydrocarbon (Królikowski et al., 2013).

• Thermochemical Properties

  • Vaporization and formation enthalpies of 1-Ethyl-3-methylimidazolium tricyanomethanide have been studied, providing insights into its thermochemical behavior and potential applications in heat transfer and energy storage systems (Emel’yanenko et al., 2011).

• Electrolyte in Electrochemical Applications

  • The ionic liquid exhibits high conductivity and acceptable electrochemical stability, making it suitable for use as an electrolyte in various electrochemical applications (Ganbold et al., 2015).

• High-Pressure Density Modeling

  • High-pressure density data of 1-ethyl-3-methylimidazolium tricyanomethanide has been reported, which is crucial for developing robust models for process simulation in industrial applications (Navarro et al., 2020).

• Enhanced CO2 Capture

  • Studies have shown that mixtures of 1-ethyl-3-methylimidazolium tricyanomethanide with water significantly enhance the solubility and diffusivity of CO2, indicating potential for improved CO2 capture technologies (Romanos et al., 2013).

• Study of Molecular Dynamics in Confined Systems

  • Molecular dynamics simulation studies of this ionic liquid in highly confined glassy states provide insights into the behavior of ionic liquids in nano-scale environments, relevant for advanced material design (Kritikos et al., 2016).

• Exploration of Vibrational Spectra

  • The vibrational spectra of 1-ethyl-3-methylimidazolium tricyanomethanide have been investigated to understand its molecular behavior and interactions, useful in spectroscopy and analytical chemistry applications (Kiefer et al., 2017).